Ethyl 2-({[(1,2,3-thiadiazol-4-yl)formohydrazido]methanethioyl}amino)acetate
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Overview
Description
Ethyl 2-({[(1,2,3-thiadiazol-4-yl)formohydrazido]methanethioyl}amino)acetate, also known as ETFA, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. ETFA is a synthetic compound that has been extensively studied for its properties and effects on biological systems.
Scientific Research Applications
Antimicrobial Agents
1,3,4-thiadiazole derivatives, including Ethyl 2-({[(1,2,3-thiadiazol-4-yl)formohydrazido]methanethioyl}amino)acetate, have been synthesized and evaluated as potent antimicrobial agents . They have shown significant activity against various bacterial strains such as E. coli, B. mycoides, and C. albicans .
Antibacterial Activity
These compounds have also been studied for their antibacterial activity. They have been found to have an inhibitory effect on Klebsiella pneumoniae and Staphylococcus hominis . Some of the molecules also had an inhibitory effect on Staphylococcus epidermidis and alpha Streptococcus haemolyticus .
Anticancer Agents
Triazoles, a class of compounds related to thiadiazoles, have been studied for their potential as cancer prevention agents . While specific studies on Ethyl 2-({[(1,2,3-thiadiazol-4-yl)formohydrazido]methanethioyl}amino)acetate are not available, the related compounds’ potential suggests possible applications in this field.
DNA Binding
Some 1,3,4-thiadiazole derivatives have been studied for their binding with CT-DNA . This suggests potential applications in the field of genetic research and drug development.
Chemical Reactivity
Compounds containing the thiadiazole ring, such as Ethyl 2-({[(1,2,3-thiadiazol-4-yl)formohydrazido]methanethioyl}amino)acetate, have been studied for their chemical reactivity . This makes them useful in the synthesis of various nitrogen, oxygen, sulfur, and selenium containing compounds .
Industrial Applications
Hydrazonoyl halides, a group of compounds related to Ethyl 2-({[(1,2,3-thiadiazol-4-yl)formohydrazido]methanethioyl}amino)acetate, have been noted for their wide range of industrial applications . This suggests that Ethyl 2-({[(1,2,3-thiadiazol-4-yl)formohydrazido]methanethioyl}amino)acetate may also have potential industrial uses.
Mechanism of Action
Target of Action
Compounds with similar structures, such as those containing the thiadiazole ring, have been known to interact with various biological targets .
Mode of Action
It’s known that the thiadiazole ring in the compound can undergo transformations under the action of bases . This could potentially lead to interactions with its targets and subsequent changes in cellular processes.
Biochemical Pathways
Compounds with similar structures have been shown to influence various biochemical pathways .
Result of Action
It’s known that the compound can undergo transformations under the action of bases, leading to the cleavage of the thiadiazole ring and the formation of other compounds .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of bases can lead to transformations in the compound .
properties
IUPAC Name |
ethyl 2-[(thiadiazole-4-carbonylamino)carbamothioylamino]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N5O3S2/c1-2-16-6(14)3-9-8(17)12-11-7(15)5-4-18-13-10-5/h4H,2-3H2,1H3,(H,11,15)(H2,9,12,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJTDKVDMOJJLGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=S)NNC(=O)C1=CSN=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-({[(1,2,3-thiadiazol-4-yl)formohydrazido]methanethioyl}amino)acetate |
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